Cas no 54324-45-7 (3-(hexadecanoyloxy)-2-[(9Z)-hexadec-9-enoyloxy]propyl 2-(trimethylammonio)ethyl phosphate)

• Product Name: 3-(hexadecanoyloxy)-2-[(9Z)-hexadec-9-enoyloxy]propyl 2-(trimethylammonio)ethyl phosphate
• CAS No: 54324-45-7
• MF: C₄₀H₇₈NO₈P
• MW: 732.02299451828
• CID: 1588474
• PubChem ID: 6443090
• Update Time: 2025-04-21

3-(hexadecanoyloxy)-2-[(9Z)-hexadec-9-enoyloxy]propyl 2-(trimethylammonio)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

• 3-(hexadecanoyloxy)-2-[(9Z)-hexadec-9-enoyloxy]propyl 2-(trimethylammonio)ethyl phosphate
• 1-Palmitoyl-2-palmitoleoylphosphatidylcholine
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxo-9-hexadecenyl)oxy)-, inner salt, 4-oxide, (Z)-
• 54324-45-7

• Inchi： 1S/C40H78NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h17,19,38H,6-16,18,20-37H2,1-5H3/b19-17-
• InChI Key： QIBZFHLFHCIUOT-ZPHPHTNESA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 731.54684
• Monoisotopic Mass: 731.546505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 39
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 12.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 111.19